Cas no 1803719-14-3 (Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate)

• Product Name: Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate
• CAS No: 1803719-14-3
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4795857
• Update Time: 2025-06-11

Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate

• Inchi： 1S/C12H12Cl2O3/c1-17-12(16)8-2-3-9(7-14)10(6-8)11(15)4-5-13/h2-3,6H,4-5,7H2,1H3
• InChI Key： LYOUTZXDRPSZFN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OC)=CC=1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate

Recent Advances in the Study of Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate (CAS: 1803719-14-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate (CAS: 1803719-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate as a key intermediate in the synthesis of biologically active molecules. Its bifunctional nature, featuring both chloromethyl and chloropropanoyl moieties, makes it a versatile building block for the construction of complex pharmacophores. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, with promising results in preclinical models of cancer and inflammatory diseases.

In terms of synthetic methodology, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved, high-yield synthesis route for Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate. The new protocol utilizes microwave-assisted synthesis, reducing reaction times from 12 hours to under 2 hours while maintaining excellent purity (>98%). This advancement has significant implications for scaling up production for further biological evaluation.

From a biological perspective, the compound has shown interesting activity as a covalent modifier of cysteine residues in target proteins. A recent Nature Chemical Biology paper reported its use in chemical proteomics studies, where it was employed to identify novel druggable targets in cancer cell lines. The study revealed unexpected interactions with several metabolic enzymes, suggesting potential applications in metabolic disorder research.

Ongoing research is exploring the structure-activity relationships of derivatives of Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate. Preliminary results indicate that subtle modifications to the ester moiety can significantly alter the compound's selectivity profile. These findings are particularly relevant for the development of targeted therapies with reduced off-target effects.

In the pharmaceutical formulation space, recent patents have disclosed novel prodrug approaches utilizing Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate as a linker moiety. These approaches aim to improve drug solubility and bioavailability, addressing common challenges in drug development. The compound's stability under physiological conditions makes it particularly suitable for such applications.

Looking forward, the unique properties of Methyl 4-(chloromethyl)-3-(3-chloropropanoyl)benzoate position it as a valuable tool in chemical biology and a promising starting point for drug discovery. Future research directions likely include further exploration of its covalent binding mechanisms, expansion of its use in PROTAC technology, and investigation of its potential in targeted drug delivery systems.